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Cat. No.: B1325746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-(2-Ethoxyphenyl)-6-
oxohexanoic acid, a molecule of interest within the broader class of aryl-oxohexanoic acids.

While specific experimental data for this compound is limited in publicly available literature, this

document consolidates the known information, including its Chemical Abstracts Service (CAS)

number and data for its closely related ethyl ester. Furthermore, a detailed experimental

protocol for its synthesis via hydrolysis is provided, alongside a discussion of the potential

biological activities of this class of compounds. This guide serves as a foundational resource

for researchers initiating studies on 6-(2-Ethoxyphenyl)-6-oxohexanoic acid.

Chemical Identity and Properties
Identifying the precise chemical entity is fundamental for any research endeavor. The definitive

identifier for 6-(2-Ethoxyphenyl)-6-oxohexanoic acid is its CAS number.

Compound Name: 6-(2-Ethoxyphenyl)-6-oxohexanoic acid

CAS Number: 898791-61-2
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While specific experimental data for 6-(2-Ethoxyphenyl)-6-oxohexanoic acid is not widely

available, data for its ethyl ester, ethyl 6-(2-ethoxyphenyl)-6-oxohexanoate, provides valuable

insights into its physicochemical properties.

Table 1: Physicochemical Data

Property Value Compound Source

CAS Number 898791-61-2
6-(2-Ethoxyphenyl)-6-

oxohexanoic acid

Molecular Weight 250.29 g/mol
6-(2-Ethoxyphenyl)-6-

oxohexanoic acid

CAS Number 898757-42-1

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[1][2][3][4]

Molecular Formula C16H22O4

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[3]

Molecular Weight 278.35 g/mol

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[1][3]

Purity 96-97%

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[1][4]

IUPAC Name

ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[1][4]

SMILES

CCOC1=CC=CC=C1

C(=O)CCCCC(=O)OC

C

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[3]

InChI Key
DMQGZAIXPYDLPN-

UHFFFAOYSA-N

Ethyl 6-(2-

ethoxyphenyl)-6-

oxohexanoate

[1][3]
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Synthesis of 6-(2-Ethoxyphenyl)-6-oxohexanoic acid
The synthesis of 6-(2-Ethoxyphenyl)-6-oxohexanoic acid can be readily achieved by the

hydrolysis of its corresponding ethyl ester, ethyl 6-(2-ethoxyphenyl)-6-oxohexanoate. Both

acidic and basic hydrolysis methods are effective for this transformation. Basic hydrolysis, also

known as saponification, is often preferred as it is generally an irreversible reaction, which can

lead to higher yields.[5][6]

Experimental Protocol: Basic Hydrolysis of Ethyl 6-(2-
ethoxyphenyl)-6-oxohexanoate
This protocol provides a general method for the saponification of an ethyl ester to a carboxylic

acid.[6][7][8][9]

Materials:

Ethyl 6-(2-ethoxyphenyl)-6-oxohexanoate

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethanol (EtOH) or a mixture of Tetrahydrofuran (THF) and water

Hydrochloric acid (HCl), ~2M aqueous solution

Distilled water

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar
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Separatory funnel

pH paper or pH meter

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve ethyl 6-(2-ethoxyphenyl)-6-oxohexanoate

in ethanol. For every 1 equivalent of the ester, use approximately 4-5 volumes of ethanol.

Addition of Base: To this solution, add a 1.5 to 2.0 molar excess of sodium hydroxide, either

as a solid or as a concentrated aqueous solution.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous

stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The

reaction is typically complete within 2-4 hours.

Cooling and Solvent Removal: Once the reaction is complete, allow the mixture to cool to

room temperature. Remove the ethanol using a rotary evaporator.

Acidification: To the remaining aqueous solution, add 2M HCl dropwise with stirring until the

pH of the solution is acidic (pH ~2). This will protonate the carboxylate salt to form the free

carboxylic acid, which may precipitate out of solution.

Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate)

three times. Combine the organic layers.

Washing: Wash the combined organic layers with brine (saturated NaCl solution) to remove

any remaining water-soluble impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the organic solvent using a rotary

evaporator to yield the crude 6-(2-Ethoxyphenyl)-6-oxohexanoic acid.

Purification: The crude product can be further purified by recrystallization or column

chromatography if necessary.
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Synthesis Workflow
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Figure 1. Synthetic workflow for the hydrolysis of ethyl 6-(2-ethoxyphenyl)-6-oxohexanoate.

Potential Biological Activity
While no specific biological activity has been reported for 6-(2-Ethoxyphenyl)-6-oxohexanoic
acid, the broader class of 6-aryl-4-oxohexanoic acids has been investigated for their potential

as anti-inflammatory agents.[10][11][12][13] Some compounds within this class have shown

activity in in-vivo models of inflammation, such as the carrageenan-induced rat paw edema

test.[10][11][12][13] The proposed mechanism for some of these compounds involves their

metabolism to active acetic acid derivatives.[12] It has also been noted that some arylalkanoic

acid prodrugs exhibit anti-inflammatory effects.[14]

Given its structural similarity to these compounds, it is plausible that 6-(2-Ethoxyphenyl)-6-
oxohexanoic acid could be a candidate for investigation in anti-inflammatory drug discovery

programs. However, it is important to emphasize that this is speculative and requires

experimental validation.

Due to the lack of specific biological data for 6-(2-Ethoxyphenyl)-6-oxohexanoic acid, no

signaling pathway diagrams can be provided at this time.

Conclusion
This technical guide has synthesized the currently available information on 6-(2-
Ethoxyphenyl)-6-oxohexanoic acid. While a CAS number has been identified, a significant

gap in the literature exists regarding its experimental properties and biological functions. The

provided synthesis protocol offers a reliable method for researchers to obtain this compound for

further study. The potential for anti-inflammatory activity, based on related structures, suggests

a promising avenue for future research. This document serves as a starting point for scientific

inquiry into the properties and applications of 6-(2-Ethoxyphenyl)-6-oxohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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